7-ethoxy-N4-(3-ethynylphenyl)quinazoline-4,6-diamine

• Molecular Formula: C18H16N4O
• Molecular Weight: 304.3 g/mol
• IUPAC Name: 7-ethoxy-4-N-(3-ethynylphenyl)quinazoline-4,6-diamine
• InChI: InChI=1S/C18H16N4O/c1-3-12-6-5-7-13(8-12)22-18-14-9-15(19)17(23-4-2)10-16(14)20-11-21-18/h1,5-11H,4,19H2,2H3,(H,20,21,22)
• InChI Key: AYSMISRWTYLSFS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C2C(=C1)N=CN=C2NC3=CC=CC(=C3)C#C)N

Description

7-ethoxy-N4-(3-ethynylphenyl)quinazoline-4,6-diamine is a useful research compound. Its molecular formula is C18H16N4O and its molecular weight is 304.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7-ethoxy-N-(3-ethynylphenyl)-6-nitroquinazolin-4-amine (8 g, 0.024 mol) was dissolved in a mixture of 80 ml ethanol, 80 ml H2O and 10 ml acetic acid. The reaction was heated to 70° C., then Fe (5.4 g, 0.096 mol) was added. The reaction mixture was heated to reflux for 4 hours. The resulting clear reaction solution was concentrated under reduced pressure to remove solvent. The pH of the residue was adjusted to 9 with 4N aqueous NaOH, and was washed with 200 ml EA/MeOH (50/1) until TLC show no product can be detected in the organic layer. The combined organic layers were concentrated, grey solid was precipitated and filtered to afford 7-ethoxy-N4-(3-ethynylphenyl)quinazoline-4,6-diamine as grey solid 5.4 g (74.2% yield).